Cas no 852155-17-0 (2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide)

• Product Name: 2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide
• CAS No: 852155-17-0
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5915315
• PubChem ID: 4639622
• Update Time: 2025-06-14

2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide
• F0649-0011
• 2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]-N-phenylbenzamide
• AKOS024591782
• HMS1650B12
• 852155-17-0
• 2-ethoxy-N-((2-oxopyrrolidin-1-yl)methyl)-N-phenylbenzamide

• Inchi： 1S/C20H22N2O3/c1-2-25-18-12-7-6-11-17(18)20(24)22(16-9-4-3-5-10-16)15-21-14-8-13-19(21)23/h3-7,9-12H,2,8,13-15H2,1H3
• InChI Key： NWJHMFOIWOTLAL-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CN(C(C1C=CC=CC=1OCC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide

Comprehensive Overview of 2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide (CAS No. 852155-17-0)

2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide, with the CAS number 852155-17-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both ethoxy and pyrrolidinone functional groups in its structure contributes to its unique physicochemical properties, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel benzamide compounds has surged, driven by their potential applications in central nervous system (CNS) disorders and metabolic diseases. Researchers have explored the structure-activity relationship (SAR) of 2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide to understand its binding affinity with various biological targets. The compound's molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for oral bioavailability and tissue penetration.

The synthesis of CAS 852155-17-0 involves multi-step organic reactions, including amide coupling and N-alkylation, which are well-documented in peer-reviewed journals. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure the purity and identity of the final product. These analytical methods are essential for meeting the stringent quality standards required in pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

One of the most frequently asked questions about 2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide is its potential role in neuroprotective therapies. Preliminary studies suggest that the compound may modulate neurotransmitter receptors, offering a promising avenue for treating conditions like Alzheimer's disease and Parkinson's disease. However, further in vivo and clinical trials are necessary to validate these findings. This aligns with the growing public interest in neurodegenerative disease research and brain health supplements.

Another area of interest is the compound's potential application in cancer research. The benzamide scaffold is known to interact with histone deacetylases (HDACs), enzymes that play a crucial role in gene expression and cell proliferation. Researchers are investigating whether 852155-17-0 could serve as a lead compound for developing HDAC inhibitors, which are a hot topic in precision medicine and targeted cancer therapies.

From an industrial perspective, 2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact. This resonates with the global push toward eco-friendly manufacturing and carbon footprint reduction, topics that dominate scientific forums and industry conferences.

In summary, CAS No. 852155-17-0 represents a fascinating intersection of medicinal chemistry, drug development, and environmental sustainability. Its versatile structure and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, 2-ethoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-phenylbenzamide may soon emerge as a key player in addressing some of the most pressing health challenges of our time.